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Compound of Interest

Compound Name: N-Benzyl-3-hydroxy-benzamide

Cat. No.: B105079 Get Quote

An Expert Guide to the Proper Disposal of N-Benzyl-3-hydroxy-benzamide

For researchers and scientists engaged in drug development and other laboratory applications,

the responsible management of chemical waste is paramount. This guide provides a

comprehensive, step-by-step protocol for the proper disposal of N-Benzyl-3-hydroxy-
benzamide (CAS No. 15789-02-3), ensuring the safety of laboratory personnel and

compliance with environmental regulations. While specific disposal information for this

compound is not readily available in all safety data sheets, a precautionary approach treating it

as hazardous waste is essential based on available hazard classifications.[1][2]

Hazard Assessment and Precautionary Principles
N-Benzyl-3-hydroxy-benzamide is classified under the Globally Harmonized System (GHS)

with several hazard warnings.[2] Understanding these hazards is the foundation of safe

handling and disposal. The primary risks associated with this compound necessitate that it be

managed as regulated chemical waste.

Core Directive: Never dispose of N-Benzyl-3-hydroxy-benzamide down the sanitary sewer or

in regular trash.[3][4] Aqueous waste containing this compound should be collected and treated

as hazardous.[3]

Summary of Known Hazards and Properties
A synthesis of available data provides the following operational insights:
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Property/Hazard Description Source(s)

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2]

Physical State Solid [2]

Molecular Formula C₁₄H₁₃NO₂ [2][5]

Molecular Weight 227.26 g/mol [2]

Incompatibilities

While not specified for this

exact compound, related

benzamides are incompatible

with strong oxidizing agents.[6]

[7]

Hazardous Decomposition

Combustion may produce

carbon oxides (CO, CO₂) and

nitrogen oxides (NOx).[7][8]

This data underscores the necessity of treating N-Benzyl-3-hydroxy-benzamide as hazardous

chemical waste.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe segregation, storage, and

disposal of N-Benzyl-3-hydroxy-benzamide waste. This process is designed to comply with

general laboratory waste management regulations, such as those established by the U.S.

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[9][10][11]

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing appropriate PPE to mitigate

exposure risks.
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety goggles or a face shield.[12]

Skin and Body Protection: A lab coat is mandatory.

Respiratory Protection: Conduct all transfers in a well-ventilated area or under a chemical

fume hood to avoid inhaling dust.[12]

Step 2: Waste Segregation and Container Selection
Proper segregation at the point of generation is a critical step to prevent dangerous chemical

reactions and ensure compliant disposal.[9][13]

Waste Stream Classification: Designate N-Benzyl-3-hydroxy-benzamide waste as solid,

non-halogenated organic hazardous waste.

Container Choice:

Use a dedicated, leak-proof waste container that is compatible with the chemical. Plastic is

often preferred for solid waste.[14]

Do not use food containers for waste storage.[15]

Whenever possible, use the original container, provided it is in good condition.[15]

Incompatibility Prevention: Do not mix N-Benzyl-3-hydroxy-benzamide waste with other

chemical waste streams, especially strong oxidizing agents, acids, or bases.[15][16]

Step 3: Labeling the Waste Container
Accurate and clear labeling is a strict regulatory requirement and essential for safety.[10][13]

Label Contents: The label on your hazardous waste container must include:

The words "Hazardous Waste".[10][17]

The full chemical name: "N-Benzyl-3-hydroxy-benzamide". Do not use abbreviations.[9]
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The associated hazards (e.g., "Irritant," "Harmful if Swallowed"). Hazard pictograms can

also be used.[2][17]

The date when waste was first added to the container (accumulation start date).

Step 4: Accumulation and Storage in a Satellite
Accumulation Area (SAA)
Laboratories must store hazardous waste in a designated Satellite Accumulation Area (SAA) at

or near the point of generation.[10][14][15]

Location: The SAA must be under the control of laboratory personnel.[18]

Container Management: Keep the waste container securely closed except when adding

waste.[14][15]

Volume Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA. For

acutely toxic wastes (P-listed), the limit is one quart.[14] N-Benzyl-3-hydroxy-benzamide is

not typically P-listed, but always confirm with your institution's EHS department.[19]

Storage Duration: Partially filled containers can remain in the SAA for up to one year. Once a

container is full, it must be moved to the central accumulation area within three days.[15]

Step 5: Arranging for Professional Disposal
Hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal service.[4][13]

Request Pickup: Follow your institution's specific procedures to request a waste pickup.

Documentation: Ensure that a manifest or certificate of disposal is provided by the waste

vendor. This document tracks the waste from your facility to its final treatment or disposal

site, which is a legal requirement.[20]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the disposal

of N-Benzyl-3-hydroxy-benzamide.
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Caption: Disposal workflow for N-Benzyl-3-hydroxy-benzamide.
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Spill Management
In the event of a spill, immediate and appropriate action is crucial.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control Ignition Sources: If the material is near a source of ignition, remove it if safe to do so.

Contain the Spill: Use an inert absorbent material (e.g., vermiculite, dry sand) to contain the

spill. Do not use combustible materials like paper towels as the primary absorbent.

Clean-Up:

Wearing appropriate PPE, carefully sweep or scoop the absorbed material into a

designated hazardous waste container.[7][12]

Avoid creating dust.[1]

Clean the spill area with a detergent and water solution.

Dispose of Clean-Up Materials: All materials used for cleanup must be disposed of as

hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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